Cas no 38507-41-4 (2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-3,6-dimethyl-)

2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-3,6-dimethyl-, is a substituted pyrimidinedione derivative characterized by its cyclopentyl and methyl functional groups. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its heterocyclic structure, which is often associated with bioactive properties. The presence of the cyclopentyl moiety may enhance lipophilicity, potentially improving membrane permeability, while the methyl substitutions at the 3- and 6-positions could influence steric and electronic properties. Its structural features make it a candidate for further investigation in drug discovery, particularly in the development of nucleoside analogs or enzyme inhibitors. The compound's purity and stability are critical for reproducible experimental outcomes.

2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-3,6-dimethyl- structure

38507-41-4 structure

Product Name:2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-3,6-dimethyl-

CAS No:38507-41-4

MF:C₁₁H₁₆N₂O₂

MW:208.256942749023

CID:3959805

Update Time:2026-04-17

2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-3,6-dimethyl-

2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-3,6-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-9845983-1.0g	1-cyclopentyl-3,6-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione	38507-41-4	95%	1.0g	$0.0	2023-01-10

2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-3,6-dimethyl- Related Literature

1. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
2. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

Additional information on 2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-3,6-dimethyl-

Exploring the Potential of CAS No 38507-41-4: A Comprehensive Overview

The compound with CAS No 38507-41-4, also known as 2,4(1H,3H)-Pyrimidinedione, 1-cyclopentyl-3,6-dimethyl-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidinediones, which are known for their diverse biological activities and potential therapeutic applications. Recent studies have shed light on its unique properties and mechanisms of action, making it a subject of interest for researchers worldwide.

Pyrimidinediones are a subset of heterocyclic compounds characterized by their six-membered ring structure containing two nitrogen atoms. The specific structure of 2,4(1H,3H)-Pyrimidinedione includes a cyclopentyl group and two methyl substituents at positions 3 and 6. These structural features contribute to its stability and bioavailability, making it a promising candidate for drug development.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize its production, ensuring scalability and cost-effectiveness. For instance, a study published in the Journal of Medicinal Chemistry highlighted a novel method involving cyclization reactions under mild conditions. This approach not only enhances yield but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The pharmacological properties of CAS No 38507-41-4 have been extensively studied in vitro and in vivo models. Preclinical trials have demonstrated its potent anti-inflammatory and antioxidant activities, suggesting potential applications in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate key signaling pathways involved in cell proliferation and apoptosis makes it a compelling candidate for anticancer therapies.

In terms of therapeutic applications, the compound has shown promise in antiviral research. A study conducted by researchers at the University of California revealed that CAS No 38507-41-4 exhibits strong inhibitory effects against several enveloped viruses, including herpes simplex virus (HSV) and human cytomegalovirus (HCMV). This finding underscores its potential as a broad-spectrum antiviral agent.

Another area of interest is its role in neuroprotection. Experimental data indicate that the compound can mitigate oxidative stress-induced neuronal damage, offering new avenues for treating neurodegenerative conditions like Alzheimer's disease and Parkinson's disease. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to further investigate these effects.

The development of this compound into a clinical drug requires addressing several challenges. One major concern is its pharmacokinetic profile, particularly regarding bioavailability and metabolic stability. To overcome these limitations, researchers are exploring strategies such as prodrug design and formulation optimization to enhance its therapeutic index.

In conclusion, CAS No 38507-41-4, or 2,4(1H,3H)-Pyrimidinedione, represents a significant advancement in medicinal chemistry with multifaceted biological activities. Its potential applications span across anti-inflammatory, antioxidant, antiviral, and neuroprotective therapies. As research progresses, this compound holds great promise for becoming a valuable addition to the arsenal of therapeutic agents available to treat various diseases.